Octadec-17-YN-1-OL

• IUPAC Name: octadec-17-yn-1-ol
• InChI: InChI=1S/C18H34O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19/h1,19H,3-18H2
• InChI Key: DECQPLALTVMKDO-UHFFFAOYSA-N
• Canonical SMILES: C#CCCCCCCCCCCCCCCCCO
• Molecular Formula: C18H34O
• DSSTOX Substance ID: DTXSID80529365
• Molecular Weight: 266.5 g/mol
• CAS RN: 87640-08-2

Description

Octadec-17-YN-1-OL, also known as 17-Octadecen-14-yn-1-ol, is a chemical compound with the molecular formula C18H32O. It has an average mass of 264.446 Da and a monoisotopic mass of 264.245331 Da.

Synthesis Analysis

The synthesis of this compound involves several steps. One approach involves the alkylation of lithium (trimethylsilyl)acetylide with tetrahydropyranyl-protected x-bromoalcohols, followed by the cleavage of the trimethylsilyl moiety and the tetrahydropyranyl protecting group, and finally, copper(II)-catalyzed Eglinton coupling.

Molecular Structure Analysis

The molecular structure of this compound consists of 18 carbon atoms, 32 hydrogen atoms, and 1 oxygen atom. The structure is characterized by a long carbon chain with a hydroxyl group (-OH) at one end and a triple bond (C≡C) near the other end.

Scientific Research Applications

• Antimalarial Activities A study identified compounds including octadec-17-YN-1-OL derivatives from Ongokea gore seed oil with potent in vitro antimalarial activities against Plasmodium falciparum. These compounds showed no toxicity in cytotoxicity screening, highlighting their potential as antimalarial agents (Ntumba et al., 2018).

• Solid Phase Extraction in Water Analysis Octadecyl (C-18) bonded to porous silica, a derivative of this compound, has been evaluated for solid-phase extraction of organic compounds from water. This process showed excellent performance in extracting pesticides and polycyclic organic materials from water, indicating its utility in environmental analysis (Junk & Richard, 1988).

• Transdermal Drug Delivery Novel lipids derived from this compound were developed to enhance the transdermal permeation of various drugs. The study demonstrated significant improvements in drug permeation, suggesting these compounds' potential in transdermal drug delivery systems (Marepally et al., 2013).

• Palmitoylation in Mammalian Cells Research utilizing a compound similar to this compound, 17-octadecynoic acid, helped in identifying palmitoylated proteins in human cells. This is significant for understanding protein trafficking and membrane association in cell biology (Martin & Cravatt, 2009).

• Anti-Trypanosomal Activities this compound and its derivatives from Porcelia macrocarpa showed potential against Trypanosoma cruzi, the causative agent of Chagas disease. These compounds induced changes in plasma membrane potential, indicating a novel mechanism of action against this parasite (Londero et al., 2018).

• Chemical Permeation Enhancers The research focused on developing novel lipids, including this compound derivatives, for transdermal drug delivery. These lipids significantly increased the skin permeation of various drugs, demonstrating their effectiveness as chemical permeation enhancers (Marepally et al., 2013).

• Corrosion Protection in Materials Science Octadecyl-trimethoxy-silane, a related compound, was investigated for its ability to form a protective layer on copper. This research is relevant in materials science for developing corrosion-resistant coatings (Zucchi et al., 2007).